Cas no 85747-82-6 (Amylostatin XG Octaacetate)

• Product Name: Amylostatin XG Octaacetate
• CAS No: 85747-82-6
• MF: C₃₉H₅₃NO₂₃
• MW: 903.831034421921
• CID: 2086750
• PubChem ID: 169433538
• Update Time: 2024-10-26

Amylostatin XG Octaacetate Chemical and Physical Properties

Names and Identifiers

• Amylostatin XG Octaacetate
• D-Glucopyranose, 4-O-[2,3-di-O-acetyl-4,6-dideoxy-4-[[4,5,6-tris(acetyloxy)-3-[(acetyloxy)methyl]-2-cyclohexen-1-yl]amino]-α-D-glucopyranosyl]-, 1,2,3,6-tetraacetate, [1S-(1α,4α,5β,6α)]- (9CI)
• [1S-(1alpha,4alpha,5beta,6alpha)]-4-O-[2,3-Di-O-acetyl-4,6-dideoxy-4-[[4,5,6-tris(acetyloxy)-3-[(acetyloxy)methyl]-2-cyclohexen-1-yl]amino]-alpha-D-glucopyranosyl]-D-glucopyranose
• 85747-82-6

• Inchi： 1S/C39H53NO23/c1-15-29(40-27-12-26(13-51-16(2)41)30(54-18(4)43)34(57-21(7)46)31(27)55-19(5)44)33(56-20(6)45)36(59-23(9)48)38(53-15)63-32-28(14-52-17(3)42)62-39(61-25(11)50)37(60-24(10)49)35(32)58-22(8)47/h12,15,27-40H,13-14H2,1-11H3
• InChI Key： ZOSQTCORBALTFN-UHFFFAOYSA-N
• SMILES： O(C1OC(C)C(NC2C=C(COC(=O)C)C(OC(=O)C)C(OC(=O)C)C2OC(=O)C)C(OC(=O)C)C1OC(=O)C)C1C(OC(OC(=O)C)C(OC(=O)C)C1OC(=O)C)COC(=O)C

Computed Properties

• Exact Mass: 903.30083694g/mol
• Monoisotopic Mass: 903.30083694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 63
• Rotatable Bond Count: 26
• Complexity: 1780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 303Ų

Experimental Properties

• Solubility: Chloroform, DCM, Methanol